2-(4-ethoxybenzoyl)hydrazinecarbothioamide
Overview
Description
2-(4-ethoxybenzoyl)hydrazinecarbothioamide, also known as EBC-46, is a natural product isolated from the Australian blushwood tree. It has been researched for its potential as an anticancer agent due to its ability to induce rapid tumor necrosis.
Mechanism of Action
The mechanism of action of 2-(4-ethoxybenzoyl)hydrazinecarbothioamide is not fully understood, but it is believed to involve the disruption of tumor vasculature and the activation of the immune system. 2-(4-ethoxybenzoyl)hydrazinecarbothioamide has been shown to induce rapid tumor necrosis, leading to the regression of solid tumors in mice and dogs. It is believed that 2-(4-ethoxybenzoyl)hydrazinecarbothioamide disrupts the blood supply to the tumor, leading to hypoxia and necrosis. Additionally, 2-(4-ethoxybenzoyl)hydrazinecarbothioamide has been shown to activate the immune system, leading to an antitumor response.
Biochemical and Physiological Effects
2-(4-ethoxybenzoyl)hydrazinecarbothioamide has been shown to have several biochemical and physiological effects. It has been shown to induce rapid tumor necrosis, leading to the regression of solid tumors in mice and dogs. Additionally, 2-(4-ethoxybenzoyl)hydrazinecarbothioamide has been shown to disrupt the blood supply to the tumor, leading to hypoxia and necrosis. 2-(4-ethoxybenzoyl)hydrazinecarbothioamide has also been shown to activate the immune system, leading to an antitumor response.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(4-ethoxybenzoyl)hydrazinecarbothioamide in lab experiments is its ability to induce rapid tumor necrosis, making it a potential candidate for cancer treatment. However, the low yield of 2-(4-ethoxybenzoyl)hydrazinecarbothioamide makes it difficult to obtain in large quantities, which limits its use in lab experiments.
Future Directions
For research could focus on understanding the mechanism of action of 2-(4-ethoxybenzoyl)hydrazinecarbothioamide, increasing its yield, and developing it as a potential cancer treatment.
Synthesis Methods
The synthesis of 2-(4-ethoxybenzoyl)hydrazinecarbothioamide involves the extraction of the natural product from the blushwood tree, followed by purification and isolation. The process is complex and involves several steps, including solvent extraction, column chromatography, and crystallization. The yield of 2-(4-ethoxybenzoyl)hydrazinecarbothioamide is low, making it difficult to obtain in large quantities.
Scientific Research Applications
2-(4-ethoxybenzoyl)hydrazinecarbothioamide has been researched extensively for its potential as an anticancer agent. Studies have shown that 2-(4-ethoxybenzoyl)hydrazinecarbothioamide induces rapid tumor necrosis, leading to the regression of solid tumors in mice and dogs. The mechanism of action of 2-(4-ethoxybenzoyl)hydrazinecarbothioamide is not fully understood, but it is believed to involve the disruption of tumor vasculature and the activation of the immune system.
properties
IUPAC Name |
[(4-ethoxybenzoyl)amino]thiourea |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O2S/c1-2-15-8-5-3-7(4-6-8)9(14)12-13-10(11)16/h3-6H,2H2,1H3,(H,12,14)(H3,11,13,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PZJCKODZXJOYHP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)C(=O)NNC(=S)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.30 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[4-(hexyloxy)phenyl]-2,5-dioxo-3-pyrrolidinyl 2-[1-(4-fluorophenyl)ethylidene]hydrazinecarbimidothioate](/img/structure/B5752734.png)
![4-(4-methyl-1-piperazinyl)-5-phenylthieno[2,3-d]pyrimidine](/img/structure/B5752736.png)
![2-{[(4-bromo-2-tert-butylphenoxy)acetyl]amino}benzamide](/img/structure/B5752765.png)
![methyl N-[4-(dimethylamino)-6-methoxy-1,3,5-triazin-2-yl]glycinate](/img/structure/B5752787.png)
![3-{4-[(isopropylamino)sulfonyl]phenyl}propanoic acid](/img/structure/B5752790.png)
![N-(5-methyl-3-isoxazolyl)-2-[3-(trifluoromethyl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]acetamide](/img/structure/B5752812.png)
![2-[(4-fluorophenyl)thio]-N-2-naphthylacetamide](/img/structure/B5752829.png)
